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Compound of Interest

Compound Name: Paniculidine C

Cat. No.: B15590944

Essential Safety and Handling Guide for
Paniculidine C

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling
and disposal of Paniculidine C. The following procedures are designed to ensure the safety of
laboratory personnel and to provide a clear operational plan for the use of this compound.

Chemical and Physical Properties

A comprehensive summary of the known quantitative data for Paniculidine C is presented
below. It is important to note that specific toxicological values such as LD50 and occupational
exposure limits are not currently available.
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Property Value Source
CAS Number 97399-95-6 TargetMol
Molecular Formula Ci13H17NO TargetMol
Molecular Weight 203.28 g/mol TargetMol
Physical State Solid TargetMol[1]
Boiling Point 489.9°C at 760 mmHg TargetMol[1]
Flash Point 185.5°C TargetMol[1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl ChemicalBook
Acetate, DMSO, Acetone.

Storage Temperature -20°C Immunomart

Hazard Identification and Safety Precautions

As of the latest available data, a full GHS classification for Paniculidine C is not available. The
Safety Data Sheet indicates "no data available" for hazard pictograms, signal word, and
specific hazard statements.[1] Therefore, it is crucial to handle this compound with a high
degree of caution, assuming it may be hazardous.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Paniculidine C to determine the
appropriate level of PPE. The following are minimum recommendations based on general
laboratory safety principles for handling alkaloid compounds.
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PPE Category Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[1]

Wear fire/flame resistant and impervious
Skin Protection clothing. Handle with chemical-resistant gloves

(e.g., nitrile, neoprene) inspected prior to use.[1]

If exposure limits are exceeded or if irritation or

other symptoms are experienced, use a full-face
Respiratory Protection respirator.[1] Work should be conducted in a

well-ventilated area, preferably in a chemical

fume hood.

Operational Plan for Handling Paniculidine C

A clear and logical workflow is essential for the safe handling of Paniculidine C in a laboratory
setting. The following diagram outlines the recommended operational procedure.
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Operational Workflow for Handling Paniculidine C
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Caption: A step-by-step workflow for the safe handling of Paniculidine C.
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First Aid Measures

In the event of exposure to Paniculidine C, follow these immediate first aid procedures.

Exposure Route First Aid Procedure

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o
artificial respiration and consult a doctor
immediately.[1]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[1]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[1]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . ]
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Disposal Plan

Proper disposal of Paniculidine C and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Paniculidine C:

e The material can be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[1]

» Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]
¢ Do not discharge to sewer systems.[1]

Contaminated Packaging:
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» Containers can be triply rinsed (or equivalent) and offered for recycling or reconditioning.[1]

 Alternatively, the packaging can be punctured to make it unusable for other purposes and
then be disposed of in a sanitary landfill.[1]

» Controlled incineration with flue gas scrubbing is possible for combustible packaging
materials.[1]

Hypothetical Sighaling Pathway

While the specific signaling pathways affected by Paniculidine C are not yet elucidated, many
alkaloids are known to interact with various cellular signaling cascades. Below is a hypothetical
signaling pathway diagram illustrating a potential mechanism of action for a generic alkaloid
compound, which could serve as a starting point for investigating Paniculidine C.
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Hypothetical Signaling Pathway for an Alkaloid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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